![molecular formula C23H24BrN5O5S3 B2932336 (Z)-ethyl 4-((4-(((6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate CAS No. 398997-88-1](/img/structure/B2932336.png)
(Z)-ethyl 4-((4-(((6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a benzo[d]thiazol-2(3H)-ylidene group, a carbamothioyl group, a carbamoyl group, a phenylsulfonyl group, and a piperazine-1-carboxylate group. These groups suggest that the compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central benzo[d]thiazol-2(3H)-ylidene group. The exact structure would need to be confirmed by physicochemical and spectral characteristics .Scientific Research Applications
Synthesis and Anticancer Potential
- Research involving the synthesis of new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole has been conducted to evaluate their potential as anticancer agents. The synthesis process involved multiple steps, starting from ethyl 4-piperidinecarboxylate, leading to compounds with varying anticancer activities as determined through IC50 values against certain cancer cell lines, suggesting a promising avenue for anticancer drug development (Rehman et al., 2018).
Antibacterial and Antifungal Activities
- A study on the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties explored their biological activities, including antimicrobial, antilipase, and antiurease effects. Some synthesized compounds showed good to moderate activity against microbial tests, highlighting their potential in combating microbial resistance (Başoğlu et al., 2013).
Synthesis and Biological Properties of Benzothiazole Derivatives
- The synthesis and evaluation of new piperidine substituted benzothiazole derivatives have been reported, indicating that these compounds exhibit good antibacterial and antifungal activities. This study points towards the usefulness of such derivatives in developing new antimicrobial agents (Shafi et al., 2021).
Antimicrobial Activity of Novel Compounds
- Novel compounds synthesized from ethyl piperidin-4-carboxylate demonstrated significant in vitro antibacterial activity against various bacterial strains. This research underlines the importance of structural innovation in discovering new antimicrobial agents (Iqbal et al., 2017).
Future Directions
properties
IUPAC Name |
ethyl 4-[4-[[(Z)-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)carbamothioyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24BrN5O5S3/c1-3-34-23(31)28-10-12-29(13-11-28)37(32,33)17-7-4-15(5-8-17)20(30)25-21(35)26-22-27(2)18-9-6-16(24)14-19(18)36-22/h4-9,14H,3,10-13H2,1-2H3,(H,25,30,35)/b26-22- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJYSZBFJTKPJFG-ROMGYVFFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC(=S)N=C3N(C4=C(S3)C=C(C=C4)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC(=S)/N=C\3/N(C4=C(S3)C=C(C=C4)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24BrN5O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
626.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.